Tocainide Hydrochloride
Tocainide Hydrochloride
Tocainide Hydrochloride is the hydrochloride salt form of tocainide, a primary amine analog of lidocaine exhibiting class 1b antiarrhythmic property. Tocainide hydrochloride stabilizes the neuronal membrane by reversibly binding to and blocking open and inactivated voltage-gated sodium channels. This inhibits the inward sodium current required for the initiation and conduction of impulses and reduces the excitability of myocardial cells. This agent reduces the rate of rise and amplitude, and shortens the action-potential duration (APD) in both the Purkinje and muscle fibers. Tocainide also shortens the effective refractory period (ERP) of Purkinje fibers resulting in an increased the ERP/APD ratio. Overall these effects lead to the slowing of nerve impulses and stabilization of the heartbeat.
An antiarrhythmic agent which exerts a potential- and frequency-dependent block of SODIUM CHANNELS.
An antiarrhythmic agent which exerts a potential- and frequency-dependent block of SODIUM CHANNELS.
Brand Name:
Vulcanchem
CAS No.:
71395-14-7
VCID:
VC0151902
InChI:
InChI=1S/C11H16N2O.ClH/c1-7-5-4-6-8(2)10(7)13-11(14)9(3)12;/h4-6,9H,12H2,1-3H3,(H,13,14);1H
SMILES:
CC1=C(C(=CC=C1)C)NC(=O)C(C)N.Cl
Molecular Formula:
C11H17ClN2O
Molecular Weight:
228.72 g/mol
Tocainide Hydrochloride
CAS No.: 71395-14-7
Reference Standards
VCID: VC0151902
Molecular Formula: C11H17ClN2O
Molecular Weight: 228.72 g/mol
| CAS No. | 71395-14-7 |
|---|---|
| Product Name | Tocainide Hydrochloride |
| Molecular Formula | C11H17ClN2O |
| Molecular Weight | 228.72 g/mol |
| IUPAC Name | 2-amino-N-(2,6-dimethylphenyl)propanamide;hydrochloride |
| Standard InChI | InChI=1S/C11H16N2O.ClH/c1-7-5-4-6-8(2)10(7)13-11(14)9(3)12;/h4-6,9H,12H2,1-3H3,(H,13,14);1H |
| Standard InChIKey | AMZACPWEJDQXGW-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=CC=C1)C)NC(=O)C(C)N.Cl |
| Canonical SMILES | CC1=C(C(=CC=C1)C)NC(=O)C(C)N.Cl |
| Description | Tocainide Hydrochloride is the hydrochloride salt form of tocainide, a primary amine analog of lidocaine exhibiting class 1b antiarrhythmic property. Tocainide hydrochloride stabilizes the neuronal membrane by reversibly binding to and blocking open and inactivated voltage-gated sodium channels. This inhibits the inward sodium current required for the initiation and conduction of impulses and reduces the excitability of myocardial cells. This agent reduces the rate of rise and amplitude, and shortens the action-potential duration (APD) in both the Purkinje and muscle fibers. Tocainide also shortens the effective refractory period (ERP) of Purkinje fibers resulting in an increased the ERP/APD ratio. Overall these effects lead to the slowing of nerve impulses and stabilization of the heartbeat. An antiarrhythmic agent which exerts a potential- and frequency-dependent block of SODIUM CHANNELS. |
| Synonyms | Hydrochloride, Tocainide Tocainide Tocainide Hydrochloride Tocainide Monohdyrochloride, (R)-Isomer Tocainide Monohydrobromide, (R)-Isomer Tocainide Monohydrochloride Tocainide Monohydrochloride, (+-)-Isomer Tocainide Monohydrochloride, (S)-Isomer Tocainide, (+-)-Isomer Tocainide, (R)-Isomer Tocainide, (S)-Isomer Tonocard W 36095 W-36095 W36095 Xylotocan |
| PubChem Compound | 108173 |
| Last Modified | Nov 11 2021 |
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